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Compound of Interest

Compound Name: Nifuroxazide-d4

Cat. No.: B588903 Get Quote

An In-depth Technical Guide to the Safe Handling of Nifuroxazide-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nifuroxazide-d4 is the deuterated form of Nifuroxazide, a nitrofuran antibiotic.[1] It is primarily

utilized as an internal standard for the quantification of Nifuroxazide in analytical techniques

such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass

spectrometry (LC-MS).[1] Nifuroxazide itself is an oral antidiarrheal agent with antibacterial

properties against various enteropathogenic bacteria.[1][2] Recent research has also

highlighted its potential as an inhibitor of Signal Transducer and Activator of Transcription 3

(STAT3), suggesting possible applications in oncology.[1][3]

This guide provides comprehensive safety data and handling precautions for Nifuroxazide-d4
to ensure its safe use in a laboratory setting.

Hazard Identification and Classification
Nifuroxazide-d4 is classified as harmful and requires careful handling. The primary hazards

are associated with acute toxicity upon ingestion, skin contact, or inhalation.[4]

GHS Classification:
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Classification Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[4]

[5]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[4][5]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4][5]

GHS Label Elements:

Pictogram: GHS07 (Exclamation Mark)[4][5]

Signal Word: Warning[4][5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Nifuroxazide-d4 is presented below.

Property Value Source

Chemical Name

4-hydroxy-benzoic acid, 2-[(5-

nitro-2-furanyl)methylene-

d4]hydrazide

[4]

CAS Number 1188487-83-3 [1][4]

Molecular Formula C₁₂H₅D₄N₃O₅ [1]

Molecular Weight 279.2 g/mol [1]

Appearance A solid [1]

Melting Point
298 °C (568 °F) (for non-

deuterated form)
[6]

Solubility Soluble in DMF and DMSO [1][7]

Toxicological Information
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The toxicological data for Nifuroxazide provides a basis for the handling precautions for its

deuterated form.

Metric Value Species Route Source

LDLO 6 g/kg Mouse Oral [4][8]

TDLO
4.286 mg/kg / 3

days
Human (man)

Oral

(intermittent)
[4][5]

LD50 1 g/kg Mouse Intraperitoneal [5]

Primary Irritant Effect:

On the skin: No irritant effect has been reported.[4][6]

On the eye: No irritating effect has been reported.[6]

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of the compound.

Precautions for Safe Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][9]

Wash hands and any exposed skin thoroughly after handling.[4][9]

Do not eat, drink, or smoke when using this product.[4][9]

Use only outdoors or in a well-ventilated area.[9] A laboratory fume hood or other form of

local exhaust ventilation is recommended.[10]

Avoid the formation of dust and aerosols.[9]

Conditions for Safe Storage:

Keep the container tightly sealed in a cool, dry, and well-ventilated area.[9][10]
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Store in accordance with the information listed on the product insert, which may include

refrigeration.[4]

Keep away from direct sunlight and sources of ignition.[9]

Store away from strong oxidizing agents, strong acids, and strong bases.[10][11]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure.

Engineering Controls:

Ensure adequate ventilation.[9]

Use a closed system or local exhaust ventilation where possible.[12]

Provide an accessible safety shower and eye wash station.[9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles with side-shields.[9][10] A face shield may be

necessary depending on the situation.[12]

Hand Protection: Wear protective gloves.[9][12]

Skin and Body Protection: Wear impervious clothing.[9] Protective boots may be required for

certain situations.[12]

Respiratory Protection: Use a suitable respirator or dust mask.[9][12]

First-Aid Measures
In the event of exposure, follow these first-aid procedures immediately.
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Exposure Route First-Aid Procedure

Inhalation

Relocate the individual to fresh air. If breathing

is difficult, provide cardiopulmonary

resuscitation (CPR). Seek immediate medical

attention.[9]

Skin Contact

Remove contaminated clothing and shoes.

Rinse the skin thoroughly with large amounts of

water. Call a physician.[9]

Eye Contact

Immediately flush eyes with large amounts of

water for several minutes, separating eyelids to

ensure adequate flushing. Remove contact

lenses if present and easy to do so. Call a

physician.[9]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician immediately.[9]

Accidental Release Measures
In case of a spill, follow these procedures to contain and clean up the material safely.

Personal Precautions: Evacuate personnel to safe areas. Use full personal protective

equipment. Avoid breathing vapors, mist, dust, or gas. Ensure adequate ventilation.[9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Keep the

product away from drains, water courses, or the soil.[9]

Methods for Cleaning Up: Absorb solutions with a liquid-binding material (e.g., diatomite).

For solids, sweep or shovel into a suitable, closed container for disposal.[9][11]

Decontaminate surfaces with alcohol.[9]

Experimental Protocols and Workflows
General Workflow for Use as an Internal Standard in LC-
MS
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Nifuroxazide-d4 is intended for use as an internal standard for the quantification of

nifuroxazide.[1] The following is a generalized workflow. Specific concentrations, volumes, and

instrument parameters must be optimized for the specific analytical method.
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Preparation

Sample Processing

Analysis

Prepare Nifuroxazide-d4 Stock Solution
(e.g., in DMSO)

Spike Samples, Calibrators, and QCs
with Nifuroxazide-d4 Internal Standard

Prepare Calibration Standards
(Nifuroxazide) Prepare Quality Control (QC) Samples

Perform Sample Extraction
(e.g., Protein Precipitation, SPE)

Evaporate and Reconstitute

Inject onto LC-MS/MS System

Acquire Data

Process Data and Quantify
(Ratio of Analyte to Internal Standard)
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Receiving:
Verify container integrity

Storage:
Store in cool, dry, well-ventilated area.

Keep container sealed.

Experiment Preparation:
Don appropriate PPE.
Work in a fume hood.

Weighing:
Handle as a solid powder.

Minimize dust creation.

Solubilization:
Dissolve in appropriate solvent (e.g., DMSO).

Handle as a liquid solution.

Use in Experiment:
Follow specific protocol.

Maintain exposure controls.

Waste Disposal:
Dispose of contaminated materials

and unused compound as hazardous waste
in accordance with local regulations.

Decontamination:
Clean work surfaces and equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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